Cas no 30414-58-5 (Benzenepentanoic acid, b-oxo-, methyl ester)

Benzenepentanoic acid, b-oxo-, methyl ester Properties

Names and Identifiers

• Benzenepentanoic acid, b-oxo-, methyl ester
• 3-Oxo-5-phenyl-pentanoic acid methyl ester
• δ-Oxobenzenevaleric acid methyl ester
• 3-Oxo-5-phenylpentanoicacidmethylester
• UPCMLD00WJAB47
• Valeric acid, 3-oxo-5-phenyl-, methyl ester
• SCHEMBL1259772
• delta-Oxobenzenevaleric acid methyl ester
• Benzenepentanoic acid, .beta.-oxo-, methyl ester
• CS-0370962
• methyl benzylacetoacetate
• Methyl 3-oxo-5-phenylpentanoate
• 3-Oxo-5-phenylpentanoic acid methyl ester
• F78707
• 30414-58-5
• Methyl 3-oxo-5-phenylpentanoate #
• +Expand

• InChIKey： SQVSJIIOQBUFOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-15-12(14)9-11(13)8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• SMILES： COC(=O)CC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 206.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094294304g/mol
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37